N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide
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Description
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C16H19N3O5 and its molecular weight is 333.344. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticonvulsant Evaluation
- Anticonvulsant Activities : Research on derivatives of similar compounds has shown significant anticonvulsant activity, suggesting potential applications in the development of treatments for epilepsy and seizure disorders. For example, compounds synthesized from substituted benzothiazole acetamides have been evaluated for anticonvulsant activities, showing effectiveness in models of maximal electroshock and pentylenetetrazole-induced seizures (Nath et al., 2021).
Biological Evaluation for Anticancer Agents
- Anticancer Properties : Some synthesized compounds with structural similarities have shown potential as anticancer agents. The evaluation of novel benzothiazole derivatives, for instance, has revealed their efficacy against certain cancer cell lines, highlighting the role of these compounds in cancer research and therapy development (Liu et al., 2016).
Cardioprotective Effects
- Cardioprotective Effects : Studies on specific acetamide derivatives have demonstrated protective effects against cardiac remodeling and myocardial infarction in animal models, suggesting their utility in researching cardiovascular diseases and developing related therapeutics (Emna et al., 2020).
Nootropic and Neuroprotective Effects
- Nootropic Activities : Research into piperazine and piperidine derivatives of certain compounds has revealed nootropic activities, indicating potential applications in studying and treating cognitive disorders and enhancing cognitive functions (Valenta et al., 1994).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O5/c1-2-18-5-6-19(16(22)15(18)21)9-14(20)17-8-11-3-4-12-13(7-11)24-10-23-12/h3-4,7H,2,5-6,8-10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRYRCSXBUVGRON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)CC(=O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.